Cas no 657424-07-2 (tert-butyl N-(1-cyanopropyl)carbamate)

tert-butyl N-(1-cyanopropyl)carbamate structure
657424-07-2 structure
Product Name:tert-butyl N-(1-cyanopropyl)carbamate
CAS No:657424-07-2
MF:C9H16N2O2
MW:184.235542297363
MDL:MFCD07366974
CID:1023473
PubChem ID:45092388
Update Time:2025-04-20

tert-butyl N-(1-cyanopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (1-cyanopropyl)-, 1,1-dimethylethyl ester (9CI)
    • N-Boc-2-amino-butyronitrile
    • tert-butyl N-(1-cyanopropyl)carbamate
    • tert-Butyl(1-cyanopropyl)carbamate
    • MFCD07366974
    • BS-12220
    • G45067
    • Carbamic acid,(1-cyanopropyl)-,1,1-dimethylethyl ester(9ci)
    • SCHEMBL5958657
    • Z756355250
    • tert-Butyl (1-cyanopropyl)carbamate
    • CS-0258644
    • t-Butyl (1-cyanopropyl)carbamate
    • AKOS005362768
    • AB31106
    • EN300-70700
    • 657424-07-2
    • SB34821
    • MDL: MFCD07366974
    • Inchi: 1S/C9H16N2O2/c1-5-7(6-10)11-8(12)13-9(2,3)4/h7H,5H2,1-4H3,(H,11,12)
    • InChI Key: DJRSLDLTFGBKDH-UHFFFAOYSA-N
    • SMILES: O(C(NC(C#N)CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 184.12128
  • Monoisotopic Mass: 184.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • PSA: 62.12

tert-butyl N-(1-cyanopropyl)carbamate Security Information

tert-butyl N-(1-cyanopropyl)carbamate Pricemore >>

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